N,N'-Bis(benzyloxycarbonyl)-1,4,7-triazacyclononane

• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol
• IUPAC Name: dibenzyl 1,4,7-triazonane-1,4-dicarboxylate
• InChI: InChI=1S/C22H27N3O4/c26-21(28-17-19-7-3-1-4-8-19)24-13-11-23-12-14-25(16-15-24)22(27)29-18-20-9-5-2-6-10-20/h1-10,23H,11-18H2
• InChI Key: DWCQDOXZVBAUDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(CCN1)C(=O)OCC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Description

1,4-Bis(phenylmethyl) hexahydro-1H-1,4,7-triazonine-1,4(5h)-dicarboxylate is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique triazonine ring structure, which is substituted with phenylmethyl groups and dicarboxylate functionalities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Bis(phenylmethyl) hexahydro-1H-1,4,7-triazonine-1,4(5h)-dicarboxylate typically involves multi-step organic reactions. The initial step often includes the formation of the triazonine ring, followed by the introduction of phenylmethyl groups and dicarboxylate functionalities. Common reagents used in these reactions include amines, aldehydes, and carboxylic acids. The reaction conditions may vary, but they generally involve controlled temperatures and the use of catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques such as chromatography and crystallization to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

1,4-Bis(phenylmethyl) hexahydro-1H-1,4,7-triazonine-1,4(5h)-dicarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The phenylmethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

1,4-Bis(phenylmethyl) hexahydro-1H-1,4,7-triazonine-1,4(5h)-dicarboxylate has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,4-Bis(phenylmethyl) hexahydro-1H-1,4,7-triazonine-1,4(5h)-dicarboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1,4-Bis(1,1-dimethylethyl)benzene: A compound with a similar benzene ring structure but different substituents.

1,4-Di-tert-butylbenzene: Another benzene derivative with tert-butyl groups instead of phenylmethyl groups.

Uniqueness

1,4-Bis(phenylmethyl) hexahydro-1H-1,4,7-triazonine-1,4(5h)-dicarboxylate is unique due to its triazonine ring structure and the presence of both phenylmethyl and dicarboxylate groups. This combination of features imparts distinct chemical and biological properties, making it valuable for various research applications.